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Compound of Interest

Compound Name: 2-(2-Phenylpropoxy)acetic acid

CAS No.: 189012-79-1

Cat. No.: B2955038

Get Quote

Operational Context & Chemical Profile
2-(2-Phenylpropoxy)acetic acid (CAS: Not universally listed, PubChem CID: 18779048) is a

functionalized ether-carboxylic acid often utilized as a pharmaceutical intermediate or building

block in organic synthesis.[1]

Effective disposal of this compound requires a nuanced understanding of its dual functionality:

it possesses both an acidic moiety (carboxylic acid) and an ether linkage. This structure

dictates its segregation logic:

Acidic Character: Incompatible with strong bases (exothermic neutralization) and cyanides

(generates HCN gas).

Ether Linkage: Potential for peroxide formation over extended storage, particularly if the

alpha-carbon is secondary (as in the 2-phenylpropoxy group).

Core Directive: Treat this substance as a Hazardous Organic Acid. Do not dispose of via

municipal drains.
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Hazard Identification & Safety Assessment
Before initiating disposal, validate the material's current state.

Parameter Specification Causality / Action

GHS Classification

Skin Irrit. 2 (H315)Eye Irrit.[1]

[2][3] 2A (H319)STOT SE 3

(H335)

Material is corrosive/irritating to

mucous membranes.[1] Action:

Use butyl rubber or nitrile

gloves (double-gloved).

Physical State
Viscous liquid or low-melting

solid

Viscosity affects transfer.[1]

Action: Do not heat with open

flame to melt; use a warm

water bath to prevent ignition.

Reactivity
Incompatible with Strong

Oxidizers & Bases

Action: Segregate from Nitric

Acid, Perchlorates, and

Sodium Hydroxide waste

streams.[1]

Peroxide Potential Moderate (Ether linkage)

Action: If container >12 months

old, test for peroxides (KI

starch paper) before

consolidating.[1]

Waste Characterization & RCRA Compliance
Under the Resource Conservation and Recovery Act (RCRA), this chemical is not typically P-

listed or U-listed. However, it is regulated based on Characteristics:

Corrosivity (D002): If the waste is aqueous and pH

2.[4]

Ignitability (D001): If the flash point is

C (Unlikely for this high MW acid, but possible if dissolved in organic solvents).
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Self-Validating Check:

Always measure the pH of the waste stream before adding this compound. If the receiving

container is pH > 10, do not add; a violent exotherm will occur.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection
Objective: Prevent cross-reaction and container failure.

Select Container: Use HDPE (High-Density Polyethylene) or Borosilicate Glass. Avoid metal

containers due to acid corrosion.[5]

Stream Assignment:

Scenario A (Pure Substance): Segregate into "Solid/Sludge Organic Waste" or "Non-

Halogenated Organic Liquids."

Scenario B (In Solution): If dissolved in DCM/Chloroform

Halogenated Waste. If dissolved in Methanol/Ethyl Acetate

Non-Halogenated Waste.

Phase 2: Transfer & Labeling
Objective: Maintain chain of custody and hazard communication.

Peroxide Test (Critical Step): If the bottle date is unknown, dip a peroxide test strip.

Positive: Do not move.[6] Contact EHS for stabilization (e.g., reducing agents).

Negative:[4] Proceed to transfer.
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Transfer: Pour slowly using a funnel. If solid, use a spark-proof spatula.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "2-(2-Phenylpropoxy)acetic acid" (Do not use abbreviations).[1][2]

Hazards: Check "Irritant" and "Acid."[5]

Phase 3: Waste Stream Logic Flow
The following diagram illustrates the decision-making process for segregating this specific

chemical.

Start: 2-(2-Phenylpropoxy)acetic acid Waste

Check Physical State

Solid / Sludge

Pure Compound

Liquid / Solution

Dissolved

Solid Hazardous Waste
(Tag: Toxic/Irritant) Check Solvent Type

Contains Halogens?
(DCM, Chloroform)

Halogenated Organic Waste
(Segregate from Alkali)

Yes

Non-Halogenated Organic Waste
(Tag: Acidic)

No (e.g., MeOH, EtOAc)
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-(2-Phenylpropoxy)acetic acid based on physical

state and solvent composition.

Emergency Spill Management
In the event of a spill, immediate containment is necessary to prevent acid etching of surfaces

or vapor generation.

Spill Response Workflow:

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don Nitrile gloves, lab coat, and safety goggles.

Neutralize: Apply Sodium Bicarbonate (NaHCO₃) or a commercial acid spill kit.

Observation: Wait for bubbling (CO₂ evolution) to cease. This confirms neutralization.

Collect: Scoop the resulting sludge into a temporary waste bag.

Clean: Wipe the surface with soap and water; check pH of the surface to ensure neutrality.

1. Assess Volume & Risk 2. Don PPE
(Nitrile + Goggles)

3. Contain Spill
(Absorbent Pads)

4. Neutralize
(Sodium Bicarbonate)

5. Collect & Label
(Hazardous Waste)

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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